5-Allyl-5-(2-bromoallyl)barbituric acid, calcium salt
5-Allyl-5-(2-bromoallyl)barbituric acid, calcium salt
Brand Name:
Vulcanchem
CAS No.:
14960-32-8
VCID:
VC20992186
InChI:
InChI=1S/C10H11BrN2O3.Ca/c1-3-4-10(5-6(2)11)7(14)12-9(16)13-8(10)15;/h3H,1-2,4-5H2,(H2,12,13,14,15,16);/q;+2/p-1
SMILES:
C=CCC1(C(=O)NC(=O)N=C1[O-])CC(=C)Br.[Ca+2]
Molecular Formula:
C10H10BrCaN2O3+
Molecular Weight:
326.18 g/mol
5-Allyl-5-(2-bromoallyl)barbituric acid, calcium salt
CAS No.: 14960-32-8
Cat. No.: VC20992186
Molecular Formula: C10H10BrCaN2O3+
Molecular Weight: 326.18 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 14960-32-8 |
|---|---|
| Molecular Formula | C10H10BrCaN2O3+ |
| Molecular Weight | 326.18 g/mol |
| IUPAC Name | calcium;5-(2-bromoprop-2-enyl)-2,6-dioxo-5-prop-2-enylpyrimidin-4-olate |
| Standard InChI | InChI=1S/C10H11BrN2O3.Ca/c1-3-4-10(5-6(2)11)7(14)12-9(16)13-8(10)15;/h3H,1-2,4-5H2,(H2,12,13,14,15,16);/q;+2/p-1 |
| Standard InChI Key | ROXCPJSKHRWHHJ-UHFFFAOYSA-M |
| SMILES | C=CCC1(C(=O)NC(=O)N=C1[O-])CC(=C)Br.[Ca+2] |
| Canonical SMILES | C=CCC1(C(=O)NC(=O)N=C1[O-])CC(=C)Br.[Ca+2] |
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